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Compound of Interest

Compound Name:
10-Bromo-1-aminodecane,

Hydrobromide

Cat. No.: B561806 Get Quote

This guide provides an in-depth overview of the chemical properties and synthetic applications

of 10-Bromo-1-aminodecane, Hydrobromide, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
10-Bromo-1-aminodecane, Hydrobromide is a halogenated aliphatic amine that serves as a

versatile building block in organic synthesis. Its key molecular and physical data are

summarized below.

Property Value Citation

Molecular Formula C₁₀H₂₃Br₂N [1][2]

Molecular Weight 317.10 g/mol [1][2][3]

CAS Number 24566-82-3 [1][3]

Canonical SMILES C(CCCCCBr)CCCCN.Br [2]

InChI Key
ZWGBEXOWJAAGPB-

UHFFFAOYSA-N
[2][3]

Melting Point 141-144 °C [2][4]

Storage Refrigerator [2][4]
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Synthetic Applications and Experimental Protocols
Due to the presence of a primary alkyl bromide, 10-Bromo-1-aminodecane, Hydrobromide is

an excellent substrate for nucleophilic substitution reactions, predominantly following an Sₙ2

mechanism[3]. This reactivity allows for the introduction of a wide array of functional groups,

making it a valuable intermediate in the synthesis of more complex molecules, including

pharmaceuticals and agrochemicals.

The following is a representative protocol for a nucleophilic substitution reaction using 10-
Bromo-1-aminodecane, Hydrobromide. This procedure is illustrative and may require

optimization based on the specific nucleophile and desired product.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 10-Bromo-1-aminodecane, Hydrobromide in a suitable polar aprotic

solvent (e.g., dimethylformamide, acetonitrile).

Addition of Reagents: Add the desired nucleophile to the reaction mixture. The choice of

nucleophile will determine the functional group that replaces the bromine atom. A base (e.g.,

potassium carbonate, triethylamine) may be required to neutralize the hydrobromide salt and

deprotonate the nucleophile.

Reaction Conditions: Heat the reaction mixture to an appropriate temperature (e.g., 60-100

°C) and stir for a period determined by reaction monitoring (e.g., via thin-layer

chromatography or liquid chromatography-mass spectrometry).

Workup and Purification: After the reaction is complete, cool the mixture to room

temperature. The product can be isolated by extraction and purified using standard

techniques such as column chromatography or recrystallization.

Synthetic Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis of 10-Bromo-1-
aminodecane, Hydrobromide from 10-aminodecan-1-ol, a common starting material, and its

subsequent use in a nucleophilic substitution reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b561806?utm_src=pdf-body
https://www.benchchem.com/product/b561806
https://www.benchchem.com/product/b561806?utm_src=pdf-body
https://www.benchchem.com/product/b561806?utm_src=pdf-body
https://www.benchchem.com/product/b561806?utm_src=pdf-body
https://www.benchchem.com/product/b561806?utm_src=pdf-body
https://www.benchchem.com/product/b561806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 10-Bromo-1-aminodecane, HBr

Application in Nucleophilic Substitution
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Synthetic pathway and application of 10-Bromo-1-aminodecane, HBr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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